Cas no 175600-96-1 (3H-Purine-3,6-diamine)

• Product Name: 3H-Purine-3,6-diamine
• CAS No: 175600-96-1
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 112092
• PubChem ID: 136257918
• Update Time: 2025-04-18

3H-Purine-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3H-Purine-3,6-diamine
• 3H-Purine-3,6-diamine(9CI)
• 175600-96-1
• 6-imino-7H-purin-3-amine
• 3,6-Diamino-purin

• Inchi： 1S/C5H6N6/c6-4-3-5(9-1-8-3)11(7)2-10-4/h1-2,6H,7H2,(H,8,9)
• InChI Key： VDVGLQGQWQNDHG-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2=C1N=CN2)=N)N

Computed Properties

• Exact Mass: 150.06500
• Monoisotopic Mass: 150.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 95.64000
• LogP: 0.28470